3-chloro-4,5-dimethoxy-N-(2-methoxyethyl)benzamide

• IUPAC Name: 3-chloro-4,5-dimethoxy-N-(2-methoxyethyl)benzamide
• InChI: InChI=1S/C12H16ClNO4/c1-16-5-4-14-12(15)8-6-9(13)11(18-3)10(7-8)17-2/h6-7H,4-5H2,1-3H3,(H,14,15)
• InChI Key: BMRGZYDJZJTWKI-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C1=CC(=C(C(=C1)Cl)OC)OC
• Molecular Formula: C12H16ClNO4
• Molecular Weight: 273.71 g/mol

Description

3-chloro-4,5-dimethoxy-N-(2-methoxyethyl)benzamide is an organic compound with the molecular formula C₁₂H₁₆ClNO₄ It is a benzamide derivative characterized by the presence of chloro, methoxy, and methoxyethyl functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-chloro-4,5-dimethoxy-N-(2-methoxyethyl)benzamide typically involves the reaction of 3-chloro-4,5-dimethoxybenzoic acid with 2-methoxyethylamine. The reaction is carried out under controlled conditions, often using a coupling reagent such as N,N’-dicyclohexylcarbodiimide (DCC) to facilitate the formation of the amide bond. The reaction mixture is usually stirred at room temperature or slightly elevated temperatures to ensure complete conversion.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous flow processes. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reagent concentrations ensures high yield and purity of the final product. Purification steps, including recrystallization or chromatography, are employed to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

3-chloro-4,5-dimethoxy-N-(2-methoxyethyl)benzamide can undergo various chemical reactions, including:

Oxidation: The methoxy groups can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: The chloro group can be reduced to a hydrogen atom, resulting in the formation of 4,5-dimethoxy-N-(2-methoxyethyl)benzamide.

Substitution: The chloro group can be substituted with other nucleophiles, such as amines or thiols, to form different derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or hydrogen gas (H₂) in the presence of a palladium catalyst are used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium azide (NaN₃) or thiourea (NH₂CSNH₂).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the methoxy groups can yield 3-chloro-4,5-dimethoxybenzoic acid, while reduction of the chloro group can produce 4,5-dimethoxy-N-(2-methoxyethyl)benzamide.

Scientific Research Applications

3-chloro-4,5-dimethoxy-N-(2-methoxyethyl)benzamide has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-chloro-4,5-dimethoxy-N-(2-methoxyethyl)benzamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets are still under investigation, but studies suggest that it may influence oxidative stress pathways and cellular signaling mechanisms.

Comparison with Similar Compounds

Similar Compounds

• 3-chloro-4,5-dimethoxy-N-(1-naphthalenylmethyl)benzamide
• 5-chloro-2-methoxy-N-(2-(4-sulfamoylphenyl)ethyl)benzamide
• 4-chloro-N-(2-methoxyethyl)benzamide

Uniqueness

3-chloro-4,5-dimethoxy-N-(2-methoxyethyl)benzamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Its methoxy and chloro substituents, along with the methoxyethyl group, make it a versatile compound for various applications in research and industry.